Cas no 5328-32-5 (1-amino-3-carbamoylurea)

• Product Name: 1-amino-3-carbamoylurea
• CAS No: 5328-32-5
• MF: C₂H₆N₄O₂
• MW: 118.0946393013
• CID: 1581911
• PubChem ID: 219972
• Update Time: 2025-04-21

1-amino-3-carbamoylurea Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-carbamoylurea
• NSC17298
• Allophansaeure-hydrazid
• AR-1K6572
• NSC1935
• 1-Amino-biuret
• AC1Q5JFG
• allophanic acid hydrazide
• Hydrazinecarboxamide, N-(aminocarbonyl)-
• 4-Carbamoyl-semicarbazid
• Kohlensaeure-ureid-hydrazid
• AC1L57W9
• Semicarbazid-carbonsaeure-(4)-amid
• n-carbamoylhydrazinecarboxamide
• NSC17298; Allophansaeure-hydrazid; AR-1K6572; NSC1935; 1-Amino-biuret; AC1Q5JFG; allophanic acid hydrazide; Hydrazinecarboxamide, N-(aminocarbonyl)-; 4-Carbamoyl-semicarbazid; Kohlensaeure-ureid-hydrazid; AC1L57W9; Semicarbazid-carbonsaeure-(4)-amid; n-carbamoylhydrazinecarboxamide;
• SCHEMBL1416910
• NSC-17298
• 5328-32-5
• DTXSID90277365
• aminobiuret
• AKOS006337699
• NSC-1935

• Inchi： 1S/C2H6N4O2/c3-1(7)5-2(8)6-4/h4H2,(H4,3,5,6,7,8)
• InChI Key： RDXSNHQCPIVUQU-UHFFFAOYSA-N
• SMILES： O=C(NN)NC(N)=O

Computed Properties

• Exact Mass: 118.04918
• Monoisotopic Mass: 118.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.461
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.547
• PSA: 110.24